Cas no 121552-61-2 (Cyprodinil)

Cyprodinil is a broad-spectrum fungicide belonging to the anilinopyrimidine class, widely used in agriculture to control fungal pathogens such as Botrytis cinerea, Venturia spp., and Monilinia spp. It operates by inhibiting methionine biosynthesis and disrupting fungal cell wall formation, providing both protective and curative action. Cyprodinil exhibits strong systemic activity, ensuring uniform distribution within plant tissues, and demonstrates low risk of resistance development when used in integrated pest management programs. Its favorable environmental profile, including low toxicity to non-target organisms and minimal residual persistence, makes it suitable for use in a variety of crops, including fruits, vegetables, and cereals. The compound is often formulated for foliar application or seed treatment.
Cyprodinil structure
Cyprodinil structure
Product Name:Cyprodinil
CAS No:121552-61-2
MF:C14H15N3
MW:225.289002656937
CID:63562
Update Time:2026-05-14

Cyprodinil Chemical and Physical Properties

Names and Identifiers

    • Cyprodinil
    • 4-cyclopropyl-6-methyl-N-phenylpyrimidin-2-amine
    • Cyprodinil Solution
    • CYPRODINIL-4-CYCLOPROPYL-6-METHYL-N-PHENYLPYRIMIDIN-2-AMINE
    • 2-anilino-4-methyl-6-cyclopropylpyrimidine
    • 2-phenylamino-4-cyclopropyl-6-methyl-pyrimidine
    • 2-phenylamino-4-methyl-6-c
    • 2-Pyrimidinamine,4-cyclopropyl-6-methyl-N-phenyl
    • 4-Cyclopropyl-6-methyl-N-phenyl-2-pyrimidinamine
    • 4-cyclopropyl-6-methyl-N-phenyl-2-pyrimidineamine
    • Chorus 75WG
    • Unix
    • chorus
    • Hsdb 7019
    • CYPRODYNIL
    • CGA 219417
    • Cyprodinil 0.1
    • Cyprodinil Standard
    • CYPRODINIL PESTANAL, 250 MG
    • Inchi: 1S/C14H15N3/c1-10-9-13(11-7-8-11)17-14(15-10)16-12-5-3-2-4-6-12/h2-6,9,11H,7-8H2,1H3,(H,15,16,17)
    • InChI Key: HAORKNGNJCEJBX-UHFFFAOYSA-N
    • SMILES: CC1=CC(=NC(=N1)NC2=CC=CC=C2)C3CC3

Computed Properties

  • Exact Mass: 225.12700
  • Monoisotopic Mass: 225.127
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.8A^2
  • Surface Charge: 0
  • Tautomer Count: 9
  • XLogP3: 3.1
  • Molecular Weight: 225.29

Experimental Properties

  • Color/Form: Gray white solid
  • Density: 1.21
  • Melting Point: 75.9°
  • Boiling Point: 406 °C at 760 mmHg
  • Flash Point: 199.3 °C
  • Refractive Index: 1.659
  • Solubility: 5.77e-05 M
  • PSA: 37.81000
  • LogP: 3.47900
  • Odor: Weak odor
  • Solubility: Insoluble in water
  • Vapor Pressure: 3.68e-06 mmHg

Cyprodinil Security Information

  • Symbol: GHS07 GHS09
  • Signal Word:Warning
  • Hazard Statement: H315-H317-H319-H410
  • Warning Statement: P261-P264-P273-P280-P333+P313-P391
  • Hazardous Material transportation number:UN 3077
  • WGK Germany:2
  • Hazard Category Code: 36/38-43
  • Safety Instruction: S26-S36
  • Hazardous Material Identification: Xi
  • Packing Group:III
  • Risk Phrases:R36/38; R43
  • Storage Condition:0-6°C
  • Toxicity:LD50 orally or dermally in rats: >2000 mg/kg (Heye)

Cyprodinil Customs Data

  • Customs Data:

    China Customs Code:

    2942000000

Cyprodinil Pricemore >>

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Cyprodinil Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
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(CAS:121552-61-2)Cyprodinil
Order Number:LE2235;LE10851
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:42
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Suzhou Senfeida Chemical Co., Ltd
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(CAS:121552-61-2)Cyprodinil
Order Number:sfd5507
Stock Status:in Stock
Quantity:200kg
Purity:99%
Pricing Information Last Updated:Friday, 19 July 2024 14:34
Price ($):discuss personally
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Jiangsu Xinsu New Materials Co., Ltd
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(CAS:121552-61-2)
Order Number:SFD1465
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Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Wednesday, 11 December 2024 17:02
Price ($):
Email:sales1@senfeida.com
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:121552-61-2)Cyprodinil
LE2235;LE10851
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:121552-61-2)Cyprodinil
sfd5507
Purity:99%
Quantity:200kg
Price ($):Inquiry
Email